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Compound Name: (2R)-2-methoxycyclopentan-1-one

CAS No.: 1932505-45-7

Cat. No.: B6268327

Get Quote

Executive Summary
In the landscape of modern drug discovery and complex natural product synthesis, rigid cyclic

scaffolds are paramount for orienting functional groups into specific three-dimensional

pharmacophores. (2R)-2-methoxycyclopentan-1-one has emerged as a highly versatile,

chiral cyclic ketone utilized extensively in the pharmaceutical and specialty chemical

industries[1]. Its rigid cyclopentane ring, combined with an adjacent stereocenter bearing an

electron-donating methoxy group, makes it an ideal scaffold for transferring chirality in complex

asymmetric syntheses, particularly in the generation of enantiopure amino acids and trans-1,2-

disubstituted cyclopentanols[2][3].

This technical whitepaper provides an in-depth analysis of the mechanistic paradigms,

physicochemical properties, and validated experimental protocols associated with (2R)-2-
methoxycyclopentan-1-one.

Physicochemical Profiling
Understanding the foundational properties of (2R)-2-methoxycyclopentan-1-one is critical for

predicting its behavior in highly sensitive asymmetric environments. The table below
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summarizes its core identifiers and physicochemical data[1][3].

Property / Identifier Value / Description

Chemical Name (2R)-2-methoxycyclopentan-1-one

Molecular Formula C₆H₁₀O₂

Molecular Weight 114.14 g/mol

CAS Registry Number 1932505-45-7 (Chiral) / 35394-09-3 (Racemic)

SMILES Notation COC1CCCC1=O

Topological Polar Surface Area 26.3 Å²

Hydrogen Bond Acceptors 2

Storage Conditions 2-8°C, sealed container, inert atmosphere

Mechanistic Paradigms in Asymmetric Synthesis
Asymmetric Strecker Synthesis of Enantiopure Amino
Acids
The synthesis of enantiopure amino acids—such as 2,4-ethanothreonines and cyclopentane

analogues of phenylalanine (c5Phe)—relies heavily on the second-generation asymmetric

Strecker reaction[4].

Causality & Mechanism: By condensing (2R)-2-methoxycyclopentan-1-one with a chiral

auxiliary like (S)- or (R)-1-phenylethylamine, a chiral ketimine is formed[2]. The

stereodifferentiating step involves the nucleophilic addition of cyanide. The pre-existing chirality

at the C2 position of the cyclopentanone ring, synergized with the chiral auxiliary on the

nitrogen, creates a highly biased steric and electronic environment. This restricts the trajectory

of the incoming cyanide nucleophile to a single face of the imine, leading to extraordinary

diastereoselectivity[4].

Interestingly, the diastereomeric ratio of the resulting nitriles is profoundly influenced by the

choice of solvent. Protic solvents stabilize specific transition states via hydrogen-bonding
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networks, whereas aprotic solvents minimize dipole-dipole repulsions, fundamentally altering

the stereochemical outcome[2][5].

(2R)-2-Methoxycyclopentan-1-one Chiral Ketimine
(via (R)-1-phenylethylamine)

Condensation Diastereomeric Nitriles
(TMSCN / KCN addition)

Stereodifferentiating
Cyanide Addition Hydrolysis

(H2SO4)
Acidic Hydrolysis Enantiopure Amino Acids

(e.g., c5Phe analogues)
Deprotection / Separation

Click to download full resolution via product page

Caption: Workflow of Asymmetric Strecker Synthesis using (2R)-2-methoxycyclopentan-1-
one.

Stereoselective Reduction to (1R,2R)-2-
Methoxycyclopentan-1-ol
Converting the ketone to (1R,2R)-2-methoxycyclopentan-1-ol requires overriding the inherent

steric hindrance of the cyclopentane ring[3].

Causality & Mechanism: Using a chiral reducing agent, such as a borane complex with an (R)-

CBS (Corey-Bakshi-Shibata) oxazaborolidine ligand, ensures that hydride delivery occurs

exclusively from the less hindered face of the carbonyl. The catalyst coordinates

simultaneously with the ketone's oxygen and the borane source, locking the transition state

conformation. This produces a trans-1,2-disubstituted cyclopentanol, a motif critical for

rigidifying drug scaffolds to interact with specific biological targets[3].
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Caption: Stereoselective reduction pathway to (1R,2R)-2-methoxycyclopentan-1-ol.

Experimental Methodologies
To ensure scientific integrity and reproducibility, the following workflows are designed as self-

validating systems.

Protocol A: Second-Generation Asymmetric Strecker
Reaction[2][4]

Ketimine Condensation: Dissolve (2R)-2-methoxycyclopentan-1-one (1.0 eq) and (R)-1-

phenylethylamine (1.05 eq) in an anhydrous solvent (e.g., dichloromethane). Stir over

activated 4Å molecular sieves at room temperature for 24 hours.

Self-Validation Checkpoint: Confirm ketimine formation via IR spectroscopy

(disappearance of the C=O stretch at ~1740 cm⁻¹ and appearance of the C=N stretch at

~1660 cm⁻¹). This prevents unreacted ketone from undergoing non-stereoselective

background cyanation.

Stereodifferentiating Cyanation: Cool the reaction mixture to -20°C under argon. Add

trimethylsilyl cyanide (TMSCN, 1.2 eq) dropwise. Maintain temperature for 12 hours.

Acidic Hydrolysis: Isolate the crude diastereomeric nitriles. Subject the mixture to

concentrated H₂SO₄ at 0°C, slowly warming to room temperature to yield carboxamides.

Deprotection & Isolation: Hydrogenolyze the carboxamides (Pd/C, H₂) to remove the chiral

auxiliary, followed by final aqueous hydrolysis to yield the free enantiopure amino acid.

Confirm absolute stereochemistry via X-ray crystallography[2].

Protocol B: Enantioselective CBS Reduction[3]
Catalyst Preparation: In a flame-dried flask under an inert argon atmosphere, dissolve (R)-2-

methyl-CBS-oxazaborolidine catalyst (0.1 eq) in anhydrous THF.

Thermal Regulation: Lower the temperature to -78 °C using a dry ice/acetone bath to

maximize facial selectivity.
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Hydride Delivery: Slowly add a solution of (2R)-2-methoxycyclopentan-1-one (1.0 eq) in

THF, followed by the dropwise addition of BH₃-THF complex (1.5 eq).

Quenching & Validation: Monitor the reaction strictly via Thin-Layer Chromatography (TLC).

Upon completion, quench with anhydrous methanol at -78 °C to safely destroy excess

borane. Warm to room temperature, extract with ethyl acetate, and dry over MgSO₄.

Self-Validation Checkpoint: The enantiomeric excess (ee) of the crude (1R,2R)-2-

methoxycyclopentan-1-ol must be validated via Chiral HPLC before downstream

applications to ensure the chiral catalyst was not compromised by trace moisture[3].

Quantitative Data Summaries
The choice of solvent in the Strecker reaction fundamentally dictates the stereochemical

architecture of the resulting amino acid. The data below summarizes the solvent-driven

causality observed in the cyanation of cyclopentanone derivatives[2][5].

Reaction Condition
(Solvent)

Dominant Stereochemical
Outcome

Mechanistic Driver

Protic Solvent (e.g., Methanol) trans-configured amino acids

Hydrogen-bonding networks

stabilize the transition state,

directing nucleophilic attack

from the trans face.

Aprotic Solvent (e.g., Hexane) cis-configured amino acids

Minimization of dipole-dipole

repulsions in the transition

state favors cis facial attack.

References
Title: Synthesis of enantiomerically pure cis- and trans-cyclopentane analogues of

phenylalanine Source: ResearchGate URL:[Link] Citation Index:[2]

Title: August Wilhelm Frahm Prof.Dr.Dr.hc University of Freiburg Source: ResearchGate

URL:[Link] Citation Index:[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b6268327/docs?utm_src=pdf-body#2r-2-methoxycyclopentan-1-one-a-chiral-building-block-in-advanced-organic-synthesis
https://pdf.benchchem.com/3056/1R_2R_2_methoxycyclopentan_1_ol_CAS_number_and_chemical_identifiers.pdf
https://www.researchgate.net/publication/251623231_Synthesis_of_enantiomerically_pure_cis-_and_trans-cyclopentane_analogues_of_phenylalanine
https://www.researchgate.net/profile/August-Frahm
https://www.researchgate.net/publication/223405798_Synthesis_of_enantiomerically_pure_cis-_and_trans-cyclopentane_analogues_of_phenylalanine
https://www.researchgate.net/publication/251623231_Synthesis_of_enantiomerically_pure_cis-_and_trans-cyclopentane_analogues_of_phenylalanine
https://www.researchgate.net/profile/August-Frahm
https://www.researchgate.net/profile/August-Frahm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6268327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Title: Strecker Amino Acid Synthesis (Meyer et al.) Source: ResearchGate URL:[Link]

Citation Index:[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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